![molecular formula C9H7BrN2O2 B2702860 Methyl 3-bromopyrazolo[1,5-a]pyridine-5-carboxylate CAS No. 1610611-84-1](/img/structure/B2702860.png)
Methyl 3-bromopyrazolo[1,5-a]pyridine-5-carboxylate
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Overview
Description
“Methyl 3-bromopyrazolo[1,5-a]pyridine-5-carboxylate” is a chemical compound with the CAS Number: 1610611-84-1 . It has a molecular weight of 255.07 . The IUPAC name for this compound is methyl 3-bromopyrazolo [1,5-a]pyridine-5-carboxylate . The compound is typically stored at room temperature and is available in solid form .
Synthesis Analysis
The synthesis of pyrazolo[1,5-a]pyrimidines, which are structurally similar to the compound , has been widely studied . One common method involves the cyclocondensation reaction of 1,3-biselectrophilic compounds with NH-3-aminopyrazoles . Another method involves the use of β-enaminone derivatives bearing aryl groups substituted with halogen atoms or methoxy groups .Molecular Structure Analysis
The InChI code for “this compound” is 1S/C9H7BrN2O2/c1-14-9(13)6-2-3-12-8(4-6)7(10)5-11-12/h2-5H,1H3 . This code provides a unique representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . It has a molecular weight of 255.07 .Scientific Research Applications
Synthesis and Chemical Properties
Methyl 3-bromopyrazolo[1,5-a]pyridine-5-carboxylate and related compounds have been extensively studied for their chemical reactivity, serving as key intermediates in the synthesis of various heterocyclic compounds. The compound's ability to undergo reactions such as N-alkylation, electrophilic substitution, bromination, nitration, and others highlights its versatility in organic synthesis. For instance, the electrophilic substitution reactions of 2-Methylpyrazolo[1,5-a]pyridin-5-ol and its derivatives demonstrate a preference for 3-substitution, showcasing the compound's role in the regioselective synthesis of heterocyclic compounds (Brown & McGeary, 1994).
Biological Activity and Pharmacological Potential
This compound derivatives have been explored for their pharmacological potential, particularly as adenosine receptor inhibitors. The synthesis and evaluation of 4-aminopyrazolo[3,4-b]pyridines carboxylic acid esters have revealed compounds with high affinity and selectivity toward the A1 adenosine receptor subtype. These findings indicate the potential of these compounds in the development of new therapeutic agents targeting adenosine receptors, which play critical roles in various physiological processes (Manetti et al., 2005).
Antitumor Activity
The exploration of novel compounds for antitumor activity has led to the investigation of pyrazolo[1,5-a]pyridine derivatives. The synthesis of new pyrazolo[1,5-a]pyrimidine, pyrazolo[5,1-c]triazine, and thiadiazole derivatives, containing 1,2,3-triazole moiety, has shown promise in the development of compounds with antitrypanosomal activity. These compounds, synthesized from reactions involving sodium 3-(5-methyl-1-(p-tolyl)-1H-1,2,3-triazol-4-yl)-3-oxoprop-1-en-1-olate, offer a new avenue for the discovery of antitumor agents (Abdelriheem et al., 2017).
Safety and Hazards
Properties
IUPAC Name |
methyl 3-bromopyrazolo[1,5-a]pyridine-5-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrN2O2/c1-14-9(13)6-2-3-12-8(4-6)7(10)5-11-12/h2-5H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWSYONPDOYBASP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(C=NN2C=C1)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.07 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1610611-84-1 |
Source
|
Record name | Methyl 3-bromopyrazolo[1,5-a]pyridine-5-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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